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Compound of Interest

Compound Name: ε-Poly-L-lysine Hydrochloride

Cat. No.: B1155827

Get Quote

Executive Summary
ε-Poly-L-lysine hydrochloride (ε-PL[1][2][3][4][5][6]·HCl) is a cationic, naturally occurring

homopolymer produced primarily by Streptomyces albulus.[7] Unlike standard poly-lysine

synthesized via α-carbon peptide bonds, ε-PL is linked through the ε-amino group of L-lysine

and the α-carboxyl group of the adjacent residue.[5][7] This unique isopeptide linkage confers

exceptional thermal stability, pH resistance, and specific antimicrobial potency.[8] While

historically recognized as a GRAS (Generally Recognized As Safe) food preservative, its utility

has expanded rapidly into biomedical engineering, serving as a non-viral gene vector, a

hydrogel crosslinker, and a drug delivery carrier.

Molecular Architecture and Synthesis
Chemical Structure
The defining feature of ε-PL is the "isopeptide" bond. In standard proteins (and α-poly-L-lysine),

the polymer backbone is formed by

-amino and

-carboxyl groups, leaving the
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-amino group as a charged side chain. In ε-PL, the backbone involves the

-amino group, leaving the

-amino group free.

Monomer: L-Lysine[2][9]

Linkage: Amide bond between

-COOH and

-NH₂.

Degree of Polymerization (DP): Typically 25–35 residues.[5][6][10]

Molecular Weight: Free base ~3,800–4,700 Da; Hydrochloride salt ~4,100–5,800 Da.

Charge: Highly cationic at physiological pH (pI ~9.0).[5]

The hydrochloride form (ε-PL[1][2][4]·HCl) is the standard commercial preparation, where the

free

-amino groups are protonated (

), enhancing water solubility and storage stability.

Structural Visualization
The following diagram contrasts the unique ε-linkage of this biopolymer against the

conventional α-linkage found in proteins.
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Figure 1: Structural divergence between synthetic α-poly-L-lysine and naturally fermented ε-

poly-L-lysine.

Physicochemical Properties[1][2][6][8][11][12][13]
[14]
The hydrochloride salt form significantly alters the handling properties of the polymer, making it

highly hygroscopic but extremely stable.
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Property Specification (ε-PL·HCl) Impact on Application

Solubility
>100 g/L in water; Insol. in

organic solvents

Ideal for aqueous drug

formulations and hydrogels.

Thermal Stability Stable at 120°C for >20 mins

Withstands autoclaving

sterilization without

degradation.

pH Stability Stable across pH 2.0 – 9.0

Retains integrity in acidic

stomach environments or basic

buffers.

Isoelectric Point ~9.0

Positively charged at

physiological pH (7.4),

enabling DNA binding.

Hygroscopicity High
Requires storage in

desiccated, air-tight containers.

Biodegradability High

Degrades into L-lysine

(essential amino acid) in vivo;

non-toxic.

Mechanism of Action: Antimicrobial & Membrane
Interaction[3][5][15]
The antimicrobial efficacy of ε-PL[1][2][3][5][11][12][13]·HCl stems from its cationic charge

density. It acts primarily as a membrane disruptor.

Electrostatic Adsorption: The polycationic ε-PL binds to the negatively charged bacterial cell

surface (Lipopolysaccharides in Gram-negatives; Teichoic acids in Gram-positives).

Displacement: It displaces divalent cations (Mg²⁺, Ca²⁺) that stabilize the outer membrane.

Permeabilization: The polymer integrates into the lipid bilayer, causing "carpet-like"

disruption or pore formation.
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Oxidative Stress: Intracellular accumulation leads to reactive oxygen species (ROS)

generation, damaging DNA and proteins.
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(Displacement of Mg++/Ca++)
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Collapse
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Figure 2: Step-wise mechanism of bacterial inactivation by ε-Poly-L-lysine.

Biomedical Applications
While widely known as a food preservative (FDA GRAS), the technical properties of ε-PL[3][5]

[6][7][14]·HCl drive advanced biomedical research.

Drug & Gene Delivery
Due to its cationic nature, ε-PL condenses plasmid DNA and siRNA into nanoparticles

(polyplexes) via electrostatic interaction. Unlike synthetic poly-L-lysine (α-PLL), ε-PL shows

lower cytotoxicity and higher transfection efficiency in certain cell lines due to its biodegradable

backbone.
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Antimicrobial Hydrogels
ε-PL is used to crosslink polymers (like dextran or PEG) to form hydrogels.

Mechanism: The free

-amino groups react with aldehyde or succinimidyl ester groups on the partner polymer.

Utility: Wound dressings that inherently prevent infection without added antibiotics.

Endotoxin Removal
The polymer selectively binds lipid A (the toxic component of LPS). ε-PL-immobilized cellulose

beads are used in apheresis columns to remove endotoxins from blood in sepsis treatment.

Experimental Protocols
Protocol A: Determination of Minimum Inhibitory
Concentration (MIC)
Validates the antimicrobial potency of the raw material.

Materials:

ε-PL[1][2][3][4][5][6][7][9][15][16][11][13]·HCl powder.[4]

Mueller-Hinton Broth (MHB).

Test Organism: E. coli (ATCC 25922) or S. aureus (ATCC 25923).

96-well microtiter plate.

Methodology:

Stock Preparation: Dissolve ε-PL·HCl in sterile water to 10 mg/mL. Filter sterilize (0.22 µm).

Dilution: Prepare serial two-fold dilutions in MHB across the 96-well plate (Range: 1000

µg/mL to 1.9 µg/mL).
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Inoculation: Adjust bacterial culture to

CFU/mL. Add 100 µL to each well (Final volume 200 µL; Final bacterial concentration

CFU/mL).

Controls: Include a Growth Control (Bacteria + Broth only) and Sterility Control (Broth only).

Incubation: Incubate at 37°C for 18–24 hours.

Readout: The MIC is the lowest concentration showing no visible turbidity.

Target Specification:E. coli MIC should be ~10–50 µg/mL.

Protocol B: Synthesis of ε-PL/PEG Antimicrobial
Hydrogel
Demonstrates the crosslinking capability for tissue engineering.

Materials:

ε-PL[1][2][3][4][5][6][7][9][15][16][11][13]·HCl (25 wt% solution).

4-Arm PEG-Succinimidyl Glutarate (PEG-SG, MW 10k).

Phosphate Buffered Saline (PBS), pH 7.4.

Methodology:

Preparation: Dissolve 4-Arm PEG-SG in PBS to create a 10% (w/v) solution.

Mixing: Rapidly mix the PEG solution with ε-PL solution in a 1:1 molar ratio (amine:ester).

Gelation: The mixture will undergo sol-gel transition within 30–60 seconds at room

temperature due to the rapid reaction between the NHS-ester (PEG) and the

-amines (ε-PL).

Validation: Invert the tube. If the gel does not flow, crosslinking is successful.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.medchemexpress.com/epsilon-polylysine.html
https://cymitquimica.com/cas/28211-04-3/
https://pure.au.dk/portal/en/publications/the-antimicrobial-mechanism-of-action-of-epsilon-poly-l-lysine/
https://www.jnc-corp.co.jp/polylysine/en/about/column/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4249222/
https://www.jnc-corp.co.jp/polylysine/en/about/
http://www.chihonbio.com/Documents/SPECIFICATION%20OF%20POLYLYSINE.pdf
https://pubmed.ncbi.nlm.nih.gov/21257199/
https://pubchem.ncbi.nlm.nih.gov/compound/epsilon-Polylysine
https://www.lgcstandards.com/CN/en/p/TRC-P688070
https://journals.asm.org/doi/abs/10.1128/aem.02204-14?doi=10.1128%2FAEM.02204-14
https://pubmed.ncbi.nlm.nih.gov/6392269/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: This hydrogel can be cast onto wound surfaces or used to encapsulate drugs.

Regulatory Status & Safety
FDA Status: GRAS (Generally Recognized As Safe) for food use (GRN 000135).[14]

Toxicity:

Acute oral toxicity (LD50) in rats: >5 g/kg.

Non-mutagenic (Ames test negative).

Metabolism: Digested by physiological peptidases into L-lysine, which is absorbed as a

nutrient.[7]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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